Cas no 1343761-16-9 (1-[2-chloro-4-(morpholin-4-yl)phenyl]ethan-1-ol)

• Product Name: 1-[2-chloro-4-(morpholin-4-yl)phenyl]ethan-1-ol
• CAS No: 1343761-16-9
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 4590831
• PubChem ID: 64329078
• Update Time: 2025-05-26

1-[2-chloro-4-(morpholin-4-yl)phenyl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-[2-chloro-4-(morpholin-4-yl)phenyl]ethan-1-ol
• Benzenemethanol, 2-chloro-α-methyl-4-(4-morpholinyl)-

• Inchi： 1S/C12H16ClNO2/c1-9(15)11-3-2-10(8-12(11)13)14-4-6-16-7-5-14/h2-3,8-9,15H,4-7H2,1H3
• InChI Key： LTKMTPNTPFSSOG-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(N2CCOCC2)C=C1Cl)(O)C

Additional information on 1-[2-chloro-4-(morpholin-4-yl)phenyl]ethan-1-ol

Introduction to 1-[2-chloro-4-(morpholin-4-yl)phenyl]ethan-1-ol (CAS No. 1343761-16-9)

1-[2-chloro-4-(morpholin-4-yl)phenyl]ethan-1-ol, chemically designated as CAS No. 1343761-16-9, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in the pharmaceutical industry. The structural features of this molecule, particularly the chloro and morpholin-4-yl substituents, contribute to its unique chemical properties and potential therapeutic applications.

The synthesis of 1-[2-chloro-4-(morpholin-4-yl)phenyl]ethan-1-ol involves a series of well-defined chemical transformations that highlight the ingenuity of modern organic synthesis. The presence of the chloro group at the para position relative to the morpholin-4-yl moiety enhances the electrophilicity of the aromatic ring, facilitating further functionalization. This structural arrangement is crucial for its interaction with biological targets, which is a key consideration in drug design.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. 1-[2-chloro-4-(morpholin-4-yl)phenyl]ethan-1-ol has emerged as a compound of interest due to its potential to interact with specific enzymes and receptors. For instance, studies have suggested that this molecule may exhibit inhibitory effects on certain kinases, which are known to be involved in cancer progression. The morpholin-4-yl group, in particular, is recognized for its ability to stabilize protein-ligand interactions, thereby enhancing binding affinity.

The pharmaceutical industry has been leveraging computational methods and high-throughput screening to identify novel bioactive compounds. 1-[2-chloro-4-(morpholin-4-yl)phenyl]ethan-1-ol has been subjected to these approaches, leading to several promising derivatives with improved pharmacological profiles. The chloro substituent plays a pivotal role in these modifications, as it allows for further derivatization through nucleophilic aromatic substitution or other reaction pathways.

One of the most intriguing aspects of 1-[2-chloro-4-(morpholin-4-yl)phenyl]ethan-1-ol is its potential application in the treatment of neurological disorders. Preliminary studies have indicated that this compound may interact with neurotransmitter receptors, suggesting its utility as a potential therapeutic agent. The morpholin-4-yl group's ability to cross the blood-brain barrier makes it an attractive scaffold for designing drugs targeting central nervous system disorders.

The synthesis and characterization of 1-[2-chloro-4-(morpholin)-4 - yl)phenyl]ethan - 1 - ol have been accompanied by rigorous analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods have provided valuable insights into the compound's molecular structure and conformational preferences. Understanding these structural details is essential for optimizing its pharmacokinetic properties and minimizing potential side effects.

Recent advancements in medicinal chemistry have emphasized the importance of structure-based drug design. By integrating knowledge from computational chemistry and experimental biology, researchers have been able to develop more targeted and effective therapeutic agents. 1-[2-chloro - 4 - (morpholin - 4 - yl)phenyl]ethan - 1 - ol exemplifies this approach, as its design is based on detailed understanding of its interactions with biological targets.

The compound's potential extends beyond oncology and neurology; it has also shown promise in anti-inflammatory applications. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. The ability of 1-[2-chloro - 4 - (morpholin - 4 - yl)phenyl]ethan - 1 - ol to modulate inflammatory pathways could make it a valuable addition to therapeutic strategies aimed at reducing inflammation.

In conclusion, 1-[2-chloro - 4 - (morpholin - 4 - yl)phenyl]ethan - 1 - ol (CAS No. 1343761 -16 -9) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features, particularly the presence of chloro and morpholin - 4 - yl substituents, contribute to its biological activity and make it a subject of intense research interest. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for various medical conditions.